Cas no 35214-35-8 (1H-Imidazole, 1-(9H-fluoren-9-yl)-)

1H-Imidazole, 1-(9H-fluoren-9-yl)- structure
35214-35-8 structure
Product Name:1H-Imidazole, 1-(9H-fluoren-9-yl)-
CAS No:35214-35-8
MF:C16H12N2
MW:232.279883384705
CID:1468631
PubChem ID:3828439
Update Time:2025-04-20

1H-Imidazole, 1-(9H-fluoren-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-(9H-fluoren-9-yl)-
    • 1-(9H-fluoren-9-yl)-1H-Imidazole
    • CHEMBL225447
    • AKOS022141595
    • PD179040
    • DA-06525
    • Fluorenyl deriv. 13
    • 35214-35-8
    • BDBM9464
    • STL321422
    • SCHEMBL9633309
    • Inchi: 1S/C16H12N2/c1-3-7-14-12(5-1)13-6-2-4-8-15(13)16(14)18-10-9-17-11-18/h1-11,16H
    • InChI Key: TULIZIRHYBBLAI-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 232.10016
  • Monoisotopic Mass: 232.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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